Cas no 127191-96-2 (1-Butanol, 2-methyl-,1-nitrate)
127191-96-2 structure
Product Name:1-Butanol, 2-methyl-,1-nitrate
CAS No:127191-96-2
MF:C5H11NO3
MW:133.145741701126
CID:163220
PubChem ID:86219
Update Time:2025-04-19
1-Butanol, 2-methyl-,1-nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-methyl-,1-nitrate
- 2-methylbutyl nitrate
- SCHEMBL11062410
- 127191-96-2
- DTXSID10925811
- 2-methyl-1-butyl nitrate
- 1-Butanol, 2-methyl-, 1-nitrate
-
- Inchi: 1S/C5H11NO3/c1-3-5(2)4-9-6(7)8/h5H,3-4H2,1-2H3
- InChI Key: QSSWLPYLLKHHLB-UHFFFAOYSA-N
- SMILES: O(CC(C)CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.019
- Boiling Point: 147.6°Cat760mmHg
- Flash Point: 48.9°C
- Refractive Index: 1.418
- PSA: 52.37
1-Butanol, 2-methyl-,1-nitrate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
127191-96-2 (1-Butanol, 2-methyl-,1-nitrate) Related Products
- 73513-43-6(Isooctyl Nitrate)
- 27247-96-7(2-Ethylhexyl nitrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk